Cas no 56961-94-5 (1,4-Naphthalenedione, 5,8-dichloro-)

• Product Name: 1,4-Naphthalenedione, 5,8-dichloro-
• CAS No: 56961-94-5
• MF: C₁₀H₄Cl₂O₂
• MW: 227.04356098175
• CID: 1601204
• Update Time: 2024-08-30

1,4-Naphthalenedione, 5,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5,8-dichloro-
• 5,8-dichloro-1,4-naphthoquinone

• Inchi： 1S/C10H4Cl2O2/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4H
• InChI Key： NHYUJRXKHQQVCH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Cl)=CC=C2Cl)C(=O)C=C1

Computed Properties

• Exact Mass: 225.95892
• Monoisotopic Mass: 225.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14